Ethyl 4-[[2-[[5-(cyclohexanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-(cyclohexanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H24N4O4S2/c1-2-28-18(27)14-8-10-15(11-9-14)21-16(25)12-29-20-24-23-19(30-20)22-17(26)13-6-4-3-5-7-13/h8-11,13H,2-7,12H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key: ILOAMFLFTJINSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3CCCCC3
• Molecular Formula: C20H24N4O4S2
• Molecular Weight: 448.6 g/mol

Description

Ethyl 4-[[2-[[5-(cyclohexanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a versatile chemical compound with immense potential in scientific research. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Scientific Research Applications

Antibacterial Activity

• Ethyl 4-[[2-[[5-(cyclohexanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate exhibits antibacterial properties. Researchers have investigated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. .

Anticancer Potential

• The compound’s structure suggests potential anticancer activity. Researchers have evaluated its effects on cancer cell lines, studying its cytotoxicity, apoptosis-inducing properties, and impact on tumor growth. .

Anti-Tuberculosis (Anti-TB) Research

• Given the global burden of tuberculosis, compounds with anti-TB activity are crucial. Ethyl 4-[[2-[[5-(cyclohexanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate has been screened for its efficacy against Mycobacterium tuberculosis. .

P38 MAP Kinase Inhibition

• P38 MAP kinase plays a role in inflammation and cellular stress responses. Some studies suggest that this compound may inhibit P38 MAP kinase, making it relevant in inflammatory disease research. .

Crystallography and Structural Studies

• Researchers have synthesized and characterized this compound using techniques such as single-crystal X-ray analysis, FTIR, and NMR spectroscopy. .

Drug Design and Molecular Docking

• In silico molecular docking studies explore how this compound interacts with specific enzymes or receptors. Researchers use computational methods to predict binding affinities and identify potential drug targets. .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers and does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.